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Compound of Interest

Compound Name:
5-(2-Bromoethyl)-2-

fluorobenzonitrile

Cat. No.: B13607809

Get Quote

Document Control:

Subject: 5-(2-Bromoethyl)-2-fluorobenzonitrile

CAS Registry Number: 914637-29-9 (Commonly associated with Vonoprazan intermediates)

[1]

Role: Advanced Pharmaceutical Intermediate (API Synthesis)

Chemical Class: Primary Alkyl Bromide / Fluorinated Benzonitrile

Part 1: Chemical Identity & Strategic Importance[3]
The Compound at a Glance
This guide addresses 5-(2-Bromoethyl)-2-fluorobenzonitrile, a critical electrophilic building

block often utilized in the synthesis of potassium-competitive acid blockers (P-CABs) like

Vonoprazan.[1]
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Crucial Distinction: Do not confuse this compound with 5-Bromo-2-fluorobenzonitrile (CAS

179897-89-3).[1] The latter is an aryl bromide (Br attached directly to the ring) and is

significantly less reactive toward nucleophilic substitution. The subject of this guide contains a

bromoethyl side chain (

), rendering it a potent alkylating agent. This structural difference dictates a far more rigorous
safety protocol.

Physicochemical Profile[1][2]
Molecular Formula:

Molecular Weight: 228.06 g/mol

Appearance: Typically an off-white to pale yellow solid or low-melting semi-solid.[1]

Solubility: Soluble in organic solvents (DCM, THF, Ethyl Acetate); practically insoluble in

water.

Reactivity: High susceptibility to

reactions at the alkyl bromide site; nitrile group susceptible to hydrolysis under extreme
acidic/basic conditions.

Part 2: Hazard Profiling & Toxicological Mechanisms
The Alkylating Threat (Genotoxicity Potential)
The primary hazard stems from the 2-bromoethyl moiety. Unlike aryl halides, primary alkyl

bromides are powerful electrophiles.

Mechanism: The carbon attached to the bromine is electron-deficient. Upon contact with

biological nucleophiles (DNA bases like guanine, or protein residues like cysteine), it

undergoes nucleophilic substitution, covalently binding to the biological target.

Consequence: This classifies the compound as a potential mutagen and sensitizer. Direct

skin contact can lead to delayed blistering or allergic contact dermatitis.

Acute Toxicity & Irritation[2][3][4]
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H315 / H319 (Skin/Eye Irritation): High.[2][3] The compound is likely lachrymatory (tear-

inducing) due to the alkyl halide functionality.

H302 / H332 (Harmful if Swallowed/Inhaled): Systemic absorption can lead to nitrile toxicity

(metabolic release of cyanide is theoretically possible but slow; the primary risk is the

alkylating action).

GHS Classification Table (Derived)
Hazard Class Category Hazard Statement Code

Skin

Corrosion/Irritation
Cat 2

Causes skin irritation.

[1][2][3][4][5]
H315

Eye Damage/Irritation Cat 2A
Causes serious eye

irritation.[2][5][6]
H319

Sensitization, Skin Cat 1
May cause an allergic

skin reaction.
H317

STOT - Single

Exposure
Cat 3

May cause respiratory

irritation.[5]
H335

Germ Cell

Mutagenicity
Cat 2

Suspected of causing

genetic defects.
H341

Part 3: Engineering Controls & Personal Protective
Equipment (PPE)[2][8]
The "Glove Permeation" Fallacy
Standard nitrile exam gloves are insufficient for prolonged handling of alkyl bromides. The non-

polar nature of the ethyl bromide chain allows it to permeate thin nitrile rubber rapidly.

Required PPE Protocol:

Primary Barrier: Silver Shield® (Laminate) or Viton® gloves are mandatory for direct

handling or spill cleanup.
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Dexterity Layer: If laminate gloves reduce dexterity too much for micro-scale work, use the

"Double-Glove" technique:

Inner: 4 mil Nitrile (change every 15 mins).

Outer: 8 mil Nitrile (change immediately upon splash).

Best Practice: Wear a laminate liner under a nitrile outer glove.

Respiratory Protection[2][7][8]
Engineering Control: All weighing and transfers must occur inside a certified Chemical Fume

Hood.

Respirator: If hood containment is breached or for spill cleanup, use a Full-Face Respirator

with OV/AG (Organic Vapor/Acid Gas) cartridges. The "Acid Gas" component is necessary

because hydrolysis releases Hydrogen Bromide (HBr).

Part 4: Emergency Response & Decontamination
Logic
Chemical Quenching (The "Kill" Solution)
Do not simply wash spills with water; this generates HBr and leaves the alkylating agent active.

You must chemically destroy the electrophilic site.

The Quenching Solution:

Composition: 10% Sodium Thiosulfate (

) in water + 5% Ethanol (to solubilize the organic bromide).

Mechanism: Thiosulfate is a soft nucleophile that rapidly displaces the bromine atom,

converting the toxic alkyl bromide into a non-toxic Bunte salt.

Exposure Response Workflow
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Exposure Incident

Identify Route

Skin Contact Eye Contact Inhalation

1. Blot excess (do not rub)
2. Wash with soap/water (15 min)

3. Do NOT use alcohol (enhances absorption)

1. Flush with water (15 min)
2. Lift eyelids periodically

1. Move to fresh air
2. Oxygen if breathing difficult

Seek Medical Attention
(Bring SDS/Chemical Structure)

Click to download full resolution via product page

Caption: Decision logic for immediate response to exposure. Note the prohibition of alcohol on

skin.

Part 5: Handling, Storage, & Stability[10]
Storage Conditions

Temperature: Store at 2-8°C (Refrigerated). Alkyl bromides can slowly eliminate HBr at room

temperature, darkening the solid.

Atmosphere: Store under Inert Gas (Argon/Nitrogen). Moisture promotes hydrolysis of the

nitrile and displacement of the bromide.
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Container: Amber glass vials with Teflon-lined caps. Avoid metal containers (corrosion risk

from trace HBr).

Reactivity & Incompatibility[2]
Strong Bases: Will cause elimination (dehydrohalogenation) to form the vinyl derivative

(styrene analog), which acts as a polymerization monomer.

Amines: Rapid exothermic reaction (alkylation).

Oxidizers: Incompatible.

Part 6: Waste Management & Environmental
Stewardship
Disposal Directive: Never dispose of the active alkyl bromide down the drain. It is toxic to

aquatic life (long-term adverse effects).

Pre-Treatment: Treat waste streams with the Thiosulfate Quenching Solution (described in

4.1) and stir for 12 hours.

Verification: Check pH (neutralize if necessary) and test for residual oxidant/alkylator (using

4-(p-nitrobenzyl)pyridine test if available).

Disposal: Classify as Halogenated Organic Waste for high-temperature incineration.

Part 7: Synthesis Context (Vonoprazan Pathway)[2]
Understanding the "Why" aids in safety. This compound is typically reacted with a methylamine

derivative to form the pyrrole core of Vonoprazan.

5-(2-Bromoethyl)-
2-fluorobenzonitrile

(The Hazard)
Cyclization/Substitution

Reaction

Electrophile

+ Methylamine / 
Pyrrole Precursor

Nucleophile
Vonoprazan Core

(Scaffold)
-HBr
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Caption: The electrophilic role of the compound in pharmaceutical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety & Handling Guide: 5-(2-Bromoethyl)-2-
fluorobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13607809/docs#technical-safety-handling-guide-5-2-
bromoethyl-2-fluorobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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